Cas no 1343505-41-8 (1-[(3-Methylphenyl)methylsulfanyl]propan-2-one)

1-[(3-Methylphenyl)methylsulfanyl]propan-2-one is a sulfur-containing organic compound featuring a methylphenylmethylthio moiety linked to a propan-2-one backbone. This structure suggests potential utility as an intermediate in synthetic organic chemistry, particularly in the development of pharmaceuticals, agrochemicals, or specialty chemicals. The presence of the thioether group may enhance reactivity in nucleophilic substitution or oxidation reactions, while the ketone functionality offers versatility for further derivatization. Its aromatic methyl substitution could influence solubility and stability, making it suitable for controlled synthetic applications. The compound’s defined molecular architecture allows for precise modifications, supporting its use in targeted synthetic pathways. Proper handling and storage are recommended due to its reactive functional groups.

1-[(3-Methylphenyl)methylsulfanyl]propan-2-one structure

1343505-41-8 structure

Product Name:1-[(3-Methylphenyl)methylsulfanyl]propan-2-one

CAS No:1343505-41-8

MF:C₁₁H₁₄OS

MW:194.293262004852

CID:5251746

Update Time:2025-05-28

1-[(3-Methylphenyl)methylsulfanyl]propan-2-one Chemical and Physical Properties

Names and Identifiers

- 1-{[(3-methylphenyl)methyl]sulfanyl}propan-2-one
- 1-[(3-Methylphenyl)methylsulfanyl]propan-2-one
- 2-Propanone, 1-[[(3-methylphenyl)methyl]thio]-
- Inchi： 1S/C11H14OS/c1-9-4-3-5-11(6-9)8-13-7-10(2)12/h3-6H,7-8H2,1-2H3
- InChI Key： QCAZQLPWXIIQJB-UHFFFAOYSA-N
- SMILES： S(CC(C)=O)CC1C=CC=C(C)C=1

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 4
Complexity: 168
XLogP3: 2.5
Topological Polar Surface Area: 42.4

1-[(3-Methylphenyl)methylsulfanyl]propan-2-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-394796-0.05g	1-{[(3-methylphenyl)methyl]sulfanyl}propan-2-one	1343505-41-8	95.0%	0.05g	$348.0	2025-03-16
Enamine	EN300-394796-0.1g	1-{[(3-methylphenyl)methyl]sulfanyl}propan-2-one	1343505-41-8	95.0%	0.1g	$364.0	2025-03-16
Enamine	EN300-394796-0.25g	1-{[(3-methylphenyl)methyl]sulfanyl}propan-2-one	1343505-41-8	95.0%	0.25g	$381.0	2025-03-16
Enamine	EN300-394796-0.5g	1-{[(3-methylphenyl)methyl]sulfanyl}propan-2-one	1343505-41-8	95.0%	0.5g	$397.0	2025-03-16
Enamine	EN300-394796-1.0g	1-{[(3-methylphenyl)methyl]sulfanyl}propan-2-one	1343505-41-8	95.0%	1.0g	$414.0	2025-03-16
Enamine	EN300-394796-2.5g	1-{[(3-methylphenyl)methyl]sulfanyl}propan-2-one	1343505-41-8	95.0%	2.5g	$810.0	2025-03-16
Enamine	EN300-394796-5.0g	1-{[(3-methylphenyl)methyl]sulfanyl}propan-2-one	1343505-41-8	95.0%	5.0g	$1199.0	2025-03-16
Enamine	EN300-394796-10.0g	1-{[(3-methylphenyl)methyl]sulfanyl}propan-2-one	1343505-41-8	95.0%	10.0g	$1778.0	2025-03-16